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Cat. No.: B3075237

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methoxyethyl)-2-nitrobenzene, an aromatic compound featuring a methoxyethyl group and
a nitro group on a benzene ring, presents a unique substitution pattern that has garnered
interest within the scientific community. However, a comprehensive survey of available
scientific literature and chemical databases reveals a significant scarcity of specific information
regarding the discovery, history, and detailed experimental protocols for this particular ortho-
substituted isomer. This technical guide aims to address this information gap by providing a
thorough overview of the available data, focusing primarily on its more extensively studied
constitutional isomer, 1-(2-methoxyethyl)-4-nitrobenzene, as a comparative analogue.
Furthermore, general synthetic strategies for related 2-alkoxy-nitroaromatic compounds will be
discussed to provide a foundational understanding for researchers interested in the synthesis
and exploration of this compound class.

Physicochemical Properties: A Comparative
Analysis

Due to the limited data on 1-(2-methoxyethyl)-2-nitrobenzene, the following table summarizes
the known physicochemical properties of its para-substituted isomer, 1-(2-methoxyethyl)-4-
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nitrobenzene, and the related compound, 1-methoxy-2-nitrobenzene (o-nitroanisole), to offer

valuable comparative insights.

1-(2-Methoxyethyl)-4-

1-Methoxy-2-nitrobenzene

Property . . .
hitrobenzene (o-Nitroanisole)

CAS Number 69628-98-4[1][2] 91-23-6[3]

Molecular Formula CoH11NO3[1][2] C7H7NO3[3]

Molecular Weight 181.19 g/mol [1] 153.14 g/mol
1-(2-methoxyethyl)-4- )

IUPAC Name ) 1-Methoxy-2-nitrobenzene[3]
nitrobenzene[2]
p-Nitrophenethyl Methyl 2-Nitroanisole, o-

Synonyms ) )
Ether[1] Nitroanisole[3]

Purit >95% (Commercially available)  Not specified in general

uri
Y [1] references
Boiling Point 273.6x15.0 °C at 760 mmHg 273 °C (lit.)
Density 1.2+0.1 g/cm3 1.254 g/mL at 25 °C (lit.)
Synthetic Approaches

While a specific, detailed experimental protocol for the synthesis of 1-(2-methoxyethyl)-2-

nitrobenzene is not readily available in the surveyed literature, the synthesis of related

nitroaromatic compounds provides a strong basis for potential synthetic routes.

General Synthesis of 2-Alkoxy-Nitroaromatics

The synthesis of 2-alkoxy-nitroaromatics can be approached through several established

organic chemistry reactions. One common method involves the nucleophilic aromatic

substitution (SNAr) of an activated ortho-halonitrobenzene with an alkoxide.
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A generalized workflow for the synthesis of 2-alkoxy-nitroaromatics.

Exemplary Experimental Protocol: Synthesis of a
Related Compound

A patent for the synthesis of 2-methoxymethyl-1,4-benzenediamine describes the preparation
of an intermediate, 1-benzylamino-2-(methoxymethyl)-4-nitrobenzene, which shares structural
similarities with the target compound.[4] The following is a detailed methodology extracted from
this patent.

Materials:

4-nitro-2-methoxymethyl-chlorobenzene

Tetraethylammonium bromide

Benzylamine

Toluene

Hydrochloric acid
Procedure:

o A mixture of 50.0 g of 4-nitro-2-methoxymethyl-chlorobenzene and 52.12 g of
tetraethylammonium bromide is stirred in 79.72 g of benzylamine.[4]

e The reaction mixture is heated to approximately 125°C and stirred for 5 hours. During this
time, the red suspension is observed to change into a red solution.[4]
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 After the reaction is complete, the solution is allowed to cool slightly.
e 200 ml of toluene is added, followed by a solution of 35 ml of hydrochloric acid.
e The organic layer is separated from the aqueous layer.

e The organic layer is cooled to about 40°C to induce crystallization of the product, 1-
benzylamino-2-(methoxymethyl)-4-nitrobenzene.

e The crystallized product is isolated by filtration.

Commercial Availability and Applications

A search for suppliers of 1-(2-methoxyethyl)-2-nitrobenzene did not yield any commercial
sources for this specific isomer. However, a related compound, 1-(2,2-Dimethoxyethyl)-2-
nitrobenzene, is available from specialized chemical suppliers.[5] The para-isomer, 1-(2-
methoxyethyl)-4-nitrobenzene, is commercially available from several suppliers.[1][2][6]

The applications of 1-(2-methoxyethyl)-2-nitrobenzene are not documented due to the lack of
research on this specific compound. Generally, nitroaromatic compounds serve as important
intermediates in the synthesis of a wide range of industrial chemicals, including dyes,
pharmaceuticals, and agrochemicals.[7][8]

Conclusion

This technical guide provides a comprehensive overview of the currently available information
on 1-(2-methoxyethyl)-2-nitrobenzene. The significant lack of specific data on its discovery,
history, and synthesis highlights a potential area for future research. By presenting a
comparative analysis with its well-documented isomer, 1-(2-methoxyethyl)-4-nitrobenzene, and
outlining general synthetic strategies for related compounds, this guide offers a valuable
resource for researchers and professionals in the field of drug development and organic
synthesis who are interested in exploring the properties and potential applications of this and
other novel nitroaromatic compounds. Further investigation into the synthesis and
characterization of 1-(2-methoxyethyl)-2-nitrobenzene is warranted to fully elucidate its
chemical profile and potential utility.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.buyersguidechem.com/product/1-(2,2-Dimethoxyethyl)-2-nitrobenzene
https://www.chemscene.com/product/69628-98-4.html
https://fluorochem.co.uk/product/F449637/
https://svaklifesciences.com/Products/2de5ffbc-d54f-49db-8092-d14c00124b42.html
https://www.scielo.br/j/jbchs/a/GXG93RRWqBCdLx7ggxyQp9S/?lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3075237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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